Cas no 1803561-92-3 (3-(oxolan-2-yl)morpholine)

• Product Name: 3-(oxolan-2-yl)morpholine
• CAS No: 1803561-92-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD28397562
• CID: 4615455
• PubChem ID: 53693643
• Update Time: 2025-06-11

3-(oxolan-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)morpholine
• Morpholine, 3-(tetrahydro-2-furanyl)-

• MDL： MFCD28397562
• Inchi： 1S/C8H15NO2/c1-2-8(11-4-1)7-6-10-5-3-9-7/h7-9H,1-6H2
• InChI Key： LWGDCEDWZXDWJN-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1CCCO1

Additional information on 3-(oxolan-2-yl)morpholine

Recent Advances in the Study of 3-(Oxolan-2-yl)morpholine (CAS: 1803561-92-3): A Promising Scaffold in Medicinal Chemistry

The compound 3-(oxolan-2-yl)morpholine (CAS: 1803561-92-3) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold combines morpholine and tetrahydrofuran moieties, offering unique structural features that enhance binding affinity and metabolic stability. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules targeting neurological disorders, infectious diseases, and oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing selective kinase inhibitors. Researchers optimized 3-(oxolan-2-yl)morpholine derivatives to achieve nanomolar potency against PI3Kα, a critical target in cancer therapy. Structural modifications at the morpholine nitrogen improved water solubility while maintaining blood-brain barrier permeability, addressing a major challenge in CNS drug development.

In antimicrobial applications, a team from the University of Cambridge reported novel 3-(oxolan-2-yl)morpholine derivatives with broad-spectrum activity against drug-resistant Gram-positive pathogens (MIC values: 0.5-2 μg/mL). The oxolane ring was found to enhance membrane penetration, while the morpholine moiety contributed to target specificity. These findings, published in ACS Infectious Diseases, suggest potential for combating antimicrobial resistance.

Pharmacokinetic studies of 1803561-92-3 derivatives reveal favorable ADME profiles, with oral bioavailability exceeding 60% in rodent models. The scaffold's metabolic stability stems from reduced oxidative metabolism at the morpholine ring, as confirmed by liver microsome assays. Recent patent filings (WO2023051234, EP4153572) protect novel synthetic routes yielding 3-(oxolan-2-yl)morpholine with >99% enantiomeric purity, addressing previous challenges in stereocontrol.

Ongoing clinical trials include a Phase I study of a 3-(oxolan-2-yl)morpholine-containing PARP inhibitor for solid tumors (NCT05489289). Preliminary data show reduced off-target effects compared to existing PARP inhibitors, attributed to the scaffold's unique binding geometry. Computational modeling studies predict over 200 viable derivatives with drug-like properties, suggesting substantial unexplored chemical space around this core structure.

The synthetic versatility of 1803561-92-3 continues to expand, with recent developments in continuous flow chemistry enabling kilogram-scale production (Org. Process Res. Dev. 2023, 27, 112-120). Green chemistry approaches have reduced hazardous waste generation by 78% compared to traditional batch methods, addressing industrial scalability concerns. These advancements position 3-(oxolan-2-yl)morpholine as a sustainable platform for next-generation drug discovery.